molecular formula C7H11N3S2 B2884797 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol CAS No. 66180-52-7

5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol

Cat. No. B2884797
CAS RN: 66180-52-7
M. Wt: 201.31
InChI Key: NXYCCXNQSGLOHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol” is a compound that contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .


Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in recent scientific literature. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A hydrogen borrowing the [5 + 1] annulation method was reported, which includes two iridium(III)-catalyzed sequential cascades of hydroxyl oxidation, amination, and imine reduction by hydrogen transfer via a metal catalyst .


Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .


Chemical Reactions Analysis

Piperidine derivatives have been utilized in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .

Scientific Research Applications

Metabolism and Pharmacokinetics

5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol and its derivatives have been explored for their metabolism and pharmacokinetics in various studies. One notable study involved the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, which is structurally related to 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol. This study highlighted the importance of understanding the metabolic pathways and elimination processes of such compounds to optimize their pharmacological profiles (Renzulli et al., 2011).

Neuropharmacological Studies

Compounds structurally related to 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol have been investigated for their potential neuropharmacological applications. For instance, the neurotoxicity associated with standard doses of piperacillin, another piperidine derivative, in patients with renal failure, underscores the need for careful consideration of dose adjustments in specific patient populations (Huang et al., 2009).

Antimicrobial Activity

Piperacillin-tazobactam, which includes a piperidine component, has been studied extensively for its broad-spectrum antibacterial activity. Its pharmacokinetic characteristics highlight the synergy between piperacillin and tazobactam and their effectiveness in treating various infections. This suggests that 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol derivatives could also possess significant antimicrobial properties (Sörgel & Kinzig, 1994).

Hemodialysis Applications

The anticoagulant properties of MD 805, a piperidine derivative, have been evaluated in the context of hemodialysis. Its ability to minimize platelet activation without causing significant increases in platelet factor 4 (PF-4) or beta-thromboglobulin (β-TG) suggests potential for 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol derivatives in anticoagulation therapy for patients undergoing hemodialysis (Matsuo et al., 1986).

Safety And Hazards

The safety data sheet for piperidine indicates that it is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage . It is also harmful to aquatic life .

Future Directions

The future directions in the study of piperidine derivatives include the development of fast and cost-effective methods for the synthesis of substituted piperidines . Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .

properties

IUPAC Name

5-piperidin-1-yl-3H-1,3,4-thiadiazole-2-thione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11N3S2/c11-7-9-8-6(12-7)10-4-2-1-3-5-10/h1-5H2,(H,9,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXYCCXNQSGLOHM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C2=NNC(=S)S2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11N3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol

CAS RN

66180-52-7
Record name 5-(piperidin-1-yl)-1,3,4-thiadiazole-2-thiol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.